Cas no 2137069-73-7 ((1r,3r)-3-fluoro-1-4-(2-methylpropyl)phenylcyclobutane-1-carbaldehyde)

• Product Name: (1r,3r)-3-fluoro-1-4-(2-methylpropyl)phenylcyclobutane-1-carbaldehyde
• CAS No: 2137069-73-7
• MF: C₁₅H₁₉FO
• MW: 234.309168100357
• CID: 6258193
• PubChem ID: 165956192
• Update Time: 2025-06-08

(1r,3r)-3-fluoro-1-4-(2-methylpropyl)phenylcyclobutane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• (1r,3r)-3-fluoro-1-4-(2-methylpropyl)phenylcyclobutane-1-carbaldehyde
• EN300-1129400
• (1r,3r)-3-fluoro-1-[4-(2-methylpropyl)phenyl]cyclobutane-1-carbaldehyde
• 2137069-73-7

• Inchi： 1S/C15H19FO/c1-11(2)7-12-3-5-13(6-4-12)15(10-17)8-14(16)9-15/h3-6,10-11,14H,7-9H2,1-2H3
• InChI Key： MUHJQMVRKKSEMX-UHFFFAOYSA-N
• SMILES： FC1CC(C=O)(C2C=CC(CC(C)C)=CC=2)C1

Computed Properties

• Exact Mass: 234.141993387g/mol
• Monoisotopic Mass: 234.141993387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Additional information on (1r,3r)-3-fluoro-1-4-(2-methylpropyl)phenylcyclobutane-1-carbaldehyde

Chemical Profile of (1R,3R)-3-Fluoro-1-4-(2-Methylpropyl)phenylcyclobutane-1-Carbaldehyde (CAS No. 2137069-73-7)

Introducing the compound (1R,3R)-3-fluoro-1-4-(2-methylpropyl)phenylcyclobutane-1-carbaldehyde, identified by its CAS number 2137069-73-7, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a subject of intense study for potential applications in drug development.

The molecular structure of (1R,3R)-3-fluoro-1-4-(2-methylpropyl)phenylcyclobutane-1-carbaldehyde is characterized by a cyclobutane ring substituted with a fluoro group and an aldehyde functional group. The presence of the fluoro group at the 3-position and the 4-(2-methylpropyl)phenyl moiety at the 1-position introduces unique electronic and steric properties to the molecule. These features are crucial in determining its biological activity and potential therapeutic benefits.

In recent years, there has been a growing interest in the development of novel pharmaceutical agents that incorporate fluoro-substituted aromatic rings. The fluoro group is known for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. The compound (1R,3R)-3-fluoro-1-4-(2-methylpropyl)phenylcyclobutane-1-carbaldehyde leverages these properties, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The cyclobutane ring provides a rigid scaffold that can enhance the binding affinity of a drug candidate to its target receptor. Additionally, the aldehyde group serves as a versatile handle for further chemical modifications, allowing researchers to tailor the molecule's properties to specific therapeutic needs.

Recent studies have highlighted the importance of stereochemistry in drug design. The (1R,3R) configuration of (1R,3R)-3-fluoro-1-4-(2-methylpropyl)phenylcyclobutane-1-carbaldehyde is particularly noteworthy, as it may significantly influence the molecule's interactions with biological targets. The precise stereochemical arrangement can affect both the potency and selectivity of a drug candidate, making it essential to understand these relationships in detail.

The synthesis of such complex molecules often presents significant challenges. However, advances in synthetic chemistry have made it increasingly feasible to construct intricate structures like (1R,3R)-3-fluoro-1-4-(2-methylpropyl)phenylcyclobutane-1-carbaldehyde. Modern techniques in organic synthesis, including asymmetric catalysis and transition metal-mediated reactions, have enabled researchers to achieve high levels of selectivity and yield in multi-step syntheses.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in materials science and agrochemicals. For instance, the fluoro group can enhance the chemical stability of materials, while the cyclobutane ring can provide mechanical strength and rigidity.

In conclusion, (1R,3R)-3-fluoro-1-4-(2-methylpropyl)phenylcyclobutane-1-carbaldehyde (CAS No. 2137069-73-7) represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its novel structure and promising biological activity make it a valuable asset for further exploration. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a crucial role in the development of next-generation therapeutics and materials.